2-Amino-6-nitrophenol
Cat. No. B1276892
:
603-87-2
M. Wt: 154.12 g/mol
InChI Key: AACMNEWXGKOJJK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06372770B1
Procedure details
A suspension of 2,6-dinitrophenol (5 g), ammonia (3 ml) and ammonium chloride (14.30 g) in water (30 ml) was heated to 70° C. A solution of sodium sulphide nonahydrate (24.19 g) in water (23 ml) was added and the resulting mixture stirred at 70° C. for 2 hours. The reaction was cooled to room temperature, acidified (pH 3.2) with 2N HCl, and the brown precipitate separated by filtration. The filtrate was extracted with chloroform (6×75 ml), the organic extracts combined with the precipitate, and evaporated in-vacuo to yield a dark brown solid. The solid was purified by flash chromatography (SiO2; dichloromethane) to yield the title compound (2.86 g, 68%) as a brown solid.
Identifiers
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REACTION_CXSMILES
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[N+:1]([C:4]1[CH:9]=[CH:8][CH:7]=[C:6]([N+:10]([O-])=O)[C:5]=1[OH:13])([O-:3])=[O:2].N.[Cl-].[NH4+].O.O.O.O.O.O.O.O.O.[S-2].[Na+].[Na+].Cl>O>[NH2:10][C:6]1[CH:7]=[CH:8][CH:9]=[C:4]([N+:1]([O-:3])=[O:2])[C:5]=1[OH:13] |f:2.3,4.5.6.7.8.9.10.11.12.13.14.15|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
|
|
Type
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reactant
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Smiles
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[N+](=O)([O-])C1=C(C(=CC=C1)[N+](=O)[O-])O
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Name
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|
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Quantity
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3 mL
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Type
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reactant
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Smiles
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N
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|
Name
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|
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Quantity
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14.3 g
|
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Type
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reactant
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|
Smiles
|
[Cl-].[NH4+]
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Name
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|
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Quantity
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30 mL
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|
Type
|
solvent
|
|
Smiles
|
O
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Step Two
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Name
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|
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Quantity
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24.19 g
|
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Type
|
reactant
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|
Smiles
|
O.O.O.O.O.O.O.O.O.[S-2].[Na+].[Na+]
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|
Name
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|
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Quantity
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23 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Three
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Name
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|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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|
Smiles
|
Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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70 °C
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Stirring
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Type
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CUSTOM
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Details
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the resulting mixture stirred at 70° C. for 2 hours
|
|
Rate
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UNSPECIFIED
|
|
RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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The reaction was cooled to room temperature
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CUSTOM
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Type
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CUSTOM
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|
Details
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the brown precipitate separated by filtration
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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The filtrate was extracted with chloroform (6×75 ml)
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
evaporated in-vacuo
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to yield a dark brown solid
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The solid was purified by flash chromatography (SiO2; dichloromethane)
|
Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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|
Smiles
|
NC1=C(C(=CC=C1)[N+](=O)[O-])O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.86 g | |
| YIELD: PERCENTYIELD | 68% | |
| YIELD: CALCULATEDPERCENTYIELD | 68.3% |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
